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Compound of Interest

Compound Name: Asatone

Cat. No.: B8063810

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. Acetone, a common solvent, requires specific personal protective
equipment (PPE) to mitigate risks of exposure and ensure a safe laboratory environment. This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans, to build deep trust and value beyond the product itself.

Essential Personal Protective Equipment for
Acetone

When working with acetone, a comprehensive PPE strategy is crucial. This includes protection
for the skin, eyes, and respiratory system. The following table summarizes the recommended
PPE for handling acetone.
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Personal Protective .
Body Part . Material/Type
Equipment

Hands Chemical-resistant gloves Butyl rubber, Latex, Neoprene

Chemical splash goggles or
Eyes safety glasses with side ANSI Z87.1 certified

shields

Face shield (in addition to
Face
goggles for splash hazards)

Laboratory coat or chemical-
Body _
resistant apron

] Air-purifying respirator with
Respiratory ] ] NIOSH-approved
organic vapor cartridges

Quantitative Data on PPE and Acetone Properties

To facilitate informed decisions on PPE selection and safe handling, the following tables

provide key quantitative data.

Table 1: Glove Material Breakthrough Time for Acetone

Glove Material Breakthrough Time (minutes)
Butyl Rubber > 480

Natural Rubber/Latex > 480

Neoprene 10

Nitrile <10

Breakthrough time indicates the time it takes for the chemical to permeate the glove material.

Longer breakthrough times signify greater protection.

Table 2: Occupational Exposure Limits and Respiratory Protection for Acetone
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Organization

Exposure Limit (Time-
Weighted Average)

Respirator Requirement

OSHA (PEL) 1000 ppm (8-hour) Not specified at PEL
Respirator with organic vapor
NIOSH (REL) 250 ppm (10-hour) cartridges recommended
above REL
Respirator with organic vapor
ACGIH (TLV) 500 ppm (8-hour) cartridges recommended

above TLV

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value. All units are in parts per million (ppm).

Table 3: Physical and Chemical Properties of Acetone

Property Value
Molecular Formula CsHeO
Molecular Weight 58.08 g/mol
Boiling Point 56°C (133°F)
Flash Point -20°C (-4°F)

Autoignition Temperature

465°C (869°F)

Lower Explosive Limit

2.5%

Upper Explosive Limit

12.8%

Vapor Pressure

180 mmHg at 20°C

Specific Gravity 0.79
Solubility in Water Miscible
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Experimental Protocol: Testing Chemical Resistance
of Protective Gloves (ASTM F739)

The breakthrough time of glove materials when exposed to acetone is determined using a
standardized test method, ASTM F739. This protocol measures the resistance of protective
clothing materials to permeation by liquids and gases.

In this test, the protective material is placed in a test cell, acting as a barrier between the
challenge chemical (acetone) and a collection medium (gas or liquid). The collection medium is
continuously monitored for the presence of the chemical. The time from the initial contact of the
chemical with the outside surface of the material until it is detected on the inside surface is the
breakthrough time. This provides a quantitative measure of the glove's barrier effectiveness.[1]

[21031[41[5]

Procedural Guidance for Handling and Disposal

Handling Acetone:

Ventilation: Always handle acetone in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation of vapors.

« Ignition Sources: Acetone is highly flammable. Eliminate all potential ignition sources, such
as open flames, sparks, and hot surfaces, from the work area.

» Personal Protective Equipment: Before handling, don the appropriate PPE as outlined in the
tables above. Ensure gloves are inspected for any signs of degradation or puncture.

» Dispensing: Use appropriate dispensing equipment to avoid splashes and spills.

» Contingency Plan: Have a spill kit readily available and be familiar with the emergency
procedures for acetone exposure.

Disposal of Acetone Waste:

Acetone is considered hazardous waste and must be disposed of accordingly.
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e Segregation: Collect all acetone-containing waste in a designated, properly labeled, and
sealed container.

o Container Compatibility: Use containers made of materials compatible with acetone, such as
glass or high-density polyethylene (HDPE).

o Labeling: Clearly label the waste container with "Hazardous Waste - Acetone" and any other
required information as per your institution's and local regulations.

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.

» Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed
and certified hazardous waste disposal company. Never pour acetone down the drain.

Logical Workflow for Handling Acetone

The following diagram illustrates the step-by-step process for safely handling acetone, from
preparation to disposal.
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Assess Risks & Review SDS

Based on Assessment

Select & Inspect PPE
- Butyl/Latex Gloves
- Goggles/Face Shield
- Lab Coat

Before Handling

Prepare Well-Ventilated Workspace
(e.g., Fume Hood)

Proceed with Task

Handle Acetone
- Avoid Ignition Sources
- Use Proper Dispensing Techniques

After Task Completion During & After Task

Decontaminate & Clean Up Collect Acetone Waste in Labeled, Sealed Container

l

Properly Remove & Dispose of PPE Store Waste in Designated Area

Arrange for Hazardous Waste Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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